Cas no 61124-66-1 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-butylbenzoyl)-)

• Product Name: Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-butylbenzoyl)-
• CAS No: 61124-66-1
• MF: C₂₂H₂₀O₃
• MW: 332.392406463623
• CID: 491307
• PubChem ID: 12956148
• Update Time: 2025-04-19

Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-butylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-butylbenzoyl)-
• 2-(4-butylbenzoyl)spiro[cyclopropane-1,2'-indene]-1',3'-dione
• DTXSID60513888
• 61124-66-1

• Inchi： 1S/C22H20O3/c1-2-3-6-14-9-11-15(12-10-14)19(23)18-13-22(18)20(24)16-7-4-5-8-17(16)21(22)25/h4-5,7-12,18H,2-3,6,13H2,1H3
• InChI Key： AUMJKKYQWKSOFX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C21CC2C(C1C=CC(CCCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 332.1413
• Monoisotopic Mass: 332.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21